Cas no 17097-67-5 ((4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone)

• Product Name: (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone
• CAS No: 17097-67-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 122089
• PubChem ID: 11095183
• Update Time: 2025-10-29

(4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone
• (4S,5S)-4-Methyl-5-p
• 2-Oxazolidinone,4-methyl-5-phenyl-, (4S,5S)-
• (4S,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one
• (4S-trans)-4-Methyl-5-phenyl-2-oxazolidinone
• (4S,5S)-(+)-4-Methyl-5-phenyl-2-oxazolidinone
• 17097-67-5
• (4S,5S)-4-methyl-5-phenyl-oxazolidin-2-one
• SCHEMBL5544656
• ((4S,5S)-4-methyl-5-phenyl-2-oxazolidinone
• (4S,5S)-4-methyl-5-phenyloxazolidin-2-one
• AKOS027447683
• DTXSID70454975
• PPIBJOQGAJBQDF-IONNQARKSA-N

• Inchi： 1S/C10H11NO2/c1-7-9(13-10(12)11-7)8-5-3-2-4-6-8/h2-7,9H,1H3,(H,11,12)/t7-,9+/m0/s1
• InChI Key： PPIBJOQGAJBQDF-IONNQARKSA-N
• SMILES： O1C(N[C@@H](C)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.18480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone

Comprehensive Guide to (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone (CAS No. 17097-67-5): Properties, Applications, and Market Insights

The (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone (CAS No. 17097-67-5) is a chiral oxazolidinone derivative widely recognized for its role in asymmetric synthesis and pharmaceutical applications. This compound, often referred to as Evans' chiral auxiliary, is a cornerstone in modern organic chemistry due to its ability to induce stereoselectivity in complex reactions. Researchers and industries value this compound for its high enantiomeric purity and versatility in synthesizing biologically active molecules.

One of the most notable properties of (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone is its chiral auxiliary function, which enables the formation of enantiomerically enriched products. This characteristic makes it indispensable in the synthesis of APIs (Active Pharmaceutical Ingredients) and fine chemicals. The compound's stereochemical stability and compatibility with various reaction conditions further enhance its utility in multi-step synthetic routes.

In recent years, the demand for (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone has surged due to its applications in drug discovery and medicinal chemistry. With the pharmaceutical industry increasingly focusing on enantiopure drugs, this compound has become a critical tool for achieving high stereocontrol. Its role in the synthesis of antiviral agents, anticancer drugs, and CNS-targeted therapeutics has been extensively documented, aligning with current trends in precision medicine.

From a market perspective, (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone is witnessing growing interest from contract research organizations (CROs) and custom synthesis providers. The compound's scalability and cost-effectiveness make it a preferred choice for industrial-scale applications. Additionally, advancements in green chemistry have prompted innovations in the sustainable production of this oxazolidinone derivative, addressing environmental concerns while maintaining high yields.

For researchers exploring asymmetric aldol reactions or enantioselective alkylations, (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone offers unparalleled advantages. Its ability to form stable enolates and chelate with metal ions facilitates the construction of complex molecular architectures. These features are particularly relevant in the context of peptide mimetics and small molecule inhibitors, which are hot topics in drug development.

The synthesis and handling of (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone require adherence to standard laboratory protocols. While the compound is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to preserve its chemical integrity. Analytical techniques like HPLC and chiral chromatography are commonly employed to verify its purity and enantiomeric excess.

In conclusion, (4S,5S)-4-Methyl-5-phenyl-2-oxazolidinone (CAS No. 17097-67-5) remains a vital reagent in synthetic organic chemistry, with expanding applications in pharmaceuticals and biotechnology. Its compatibility with modern catalytic methods and flow chemistry setups positions it as a future-proof solution for chiral synthesis. As the demand for enantiopure compounds grows, this oxazolidinone derivative will continue to play a pivotal role in advancing chemical research and industrial processes.